Cas no 2227903-52-6 (rac-(1R,3R)-3-(2-chloro-3,6-difluorophenyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: rac-(1R,3R)-3-(2-chloro-3,6-difluorophenyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2227903-52-6
• MF: C₁₁H₁₂ClF₂N
• MW: 231.66948890686
• CID: 5810595
• PubChem ID: 165680924
• Update Time: 2025-05-22

rac-(1R,3R)-3-(2-chloro-3,6-difluorophenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(2-chloro-3,6-difluorophenyl)-2,2-dimethylcyclopropan-1-amine
• 2227903-52-6
• EN300-1993627

• Inchi： 1S/C11H12ClF2N/c1-11(2)8(10(11)15)7-5(13)3-4-6(14)9(7)12/h3-4,8,10H,15H2,1-2H3/t8-,10-/m0/s1
• InChI Key： FGAZOAOGAQTDNV-WPRPVWTQSA-N
• SMILES： ClC1C(=CC=C(C=1[C@H]1[C@@H](C1(C)C)N)F)F

Computed Properties

• Exact Mass: 231.0626334g/mol
• Monoisotopic Mass: 231.0626334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,3R)-3-(2-chloro-3,6-difluorophenyl)-2,2-dimethylcyclopropan-1-amine

Rac-(1R,3R)-3-(2-chloro-3,6-difluorophenyl)-2,2-dimethylcyclopropan-1-amine

The compound rac-(1R,3R)-3-(2-chloro-3,6-difluorophenyl)-2,2-dimethylcyclopropan-1-amine (CAS No: 2227903-52-6) is a highly specialized organic molecule with significant applications in the field of pharmaceutical chemistry and materials science. This compound is characterized by its unique stereochemistry and functional groups, which contribute to its versatile properties and potential uses in various industries.

The molecular structure of this compound consists of a cyclopropane ring substituted with a 1-amino group and two methyl groups at the 2-position. The 3-position of the cyclopropane ring is attached to a chloro-substituted difluorophenyl group. This arrangement creates a highly rigid and strained molecular framework, which is known to exhibit unique electronic and steric properties. The stereochemistry at the 1R and 3R positions plays a crucial role in determining the compound's physical and chemical behavior.

Recent studies have highlighted the importance of this compound in the development of novel pharmaceutical agents. Its ability to act as a chiral template or a building block for complex molecules has made it an invaluable tool in asymmetric synthesis. Researchers have utilized this compound to construct bioactive molecules with high enantioselectivity, which is critical for drug discovery and development.

In addition to its role in pharmaceutical chemistry, rac-(1R,3R)-3-(2-chloro-3,6-difluorophenyl)-2,2-dimethylcyclopropan-1-amine has shown promise in materials science applications. Its rigid structure and functional groups make it suitable for use in polymer chemistry and nanotechnology. Scientists have explored its potential as a precursor for constructing advanced materials with tailored mechanical and electronic properties.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and stereochemistry. Key steps include the formation of the cyclopropane ring through [2+1] cycloaddition reactions or other cyclopropanation techniques, followed by substitution reactions to introduce the amino and halogenated phenyl groups. The stereochemical control during these steps is essential to ensure the desired enantiomeric purity of the final product.

One of the most recent advancements in the study of this compound involves its application in catalytic asymmetric synthesis. Researchers have demonstrated that this compound can serve as an effective ligand or catalyst in enantioselective reactions, enabling the production of chiral molecules with high efficiency and selectivity. This breakthrough has opened new avenues for its use in industrial-scale production of pharmaceuticals and fine chemicals.

Furthermore, computational studies have provided deeper insights into the electronic structure and reactivity of rac-(1R,3R)-3-(2-chloro-3,6-difluorophenyl)-2,2-dimethylcyclopropan-1-amine. Advanced quantum mechanical calculations have revealed that the strained cyclopropane ring contributes significantly to the molecule's reactivity by inducing partial double bond character within the ring system. This understanding has facilitated the design of more efficient synthetic routes and reaction conditions.

In conclusion, rac-(1R,3R)-3-(2-chloro-3,6-difluorophenyl)-2,2-dimethylcyclopropan-1-amine (CAS No: 2227903-52-6) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique molecular structure and stereochemistry make it an invaluable tool in pharmaceutical chemistry, materials science, and catalysis. As research continues to uncover new applications and synthetic strategies for this compound, its significance in both academic and industrial settings is expected to grow further.